N-(4-ethylphenyl)-N-methyl-2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• IUPAC Name: N-(4-ethylphenyl)-N-methyl-2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• InChI: InChI=1S/C22H21N3O3S2/c1-4-16-8-10-18(11-9-16)25(3)30(26,27)19-12-13-29-20(19)22-23-21(24-28-22)17-7-5-6-15(2)14-17/h5-14H,4H2,1-3H3
• InChI Key: LFYYMOHVLWAHGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC=CC(=C4)C
• Molecular Formula: C22H21N3O3S2
• Molecular Weight: 439.6 g/mol
• CAS No.: 1105248-27-8

Description

N-(4-ethylphenyl)-N-methyl-2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide is a useful research compound. Its molecular formula is C22H21N3O3S2 and its molecular weight is 439.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization in Drug Research

N-(4-ethylphenyl)-N-methyl-2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide is a compound with potential applications in drug research. Studies on similar compounds, like celecoxib derivatives, have shown potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These derivatives are synthesized through reactions involving alkyl/aryl isothiocyanates and celecoxib, and their structures are determined using spectral methods (Ş. Küçükgüzel et al., 2013).

Biochemical Studies and Molecular Structure Analysis

In biochemical studies, the structure of similar compounds like 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzene sulfonamide is characterized by techniques such as FT-IR and 1HNMR. These studies are crucial in understanding the chemical properties and potential applications of these compounds in various scientific domains (Zhang Peng-yun, 2013).

Application in Anticancer Research

Compounds containing 1,3,4-oxadiazole rings, similar to the N-(4-ethylphenyl)-N-methyl derivative, are of interest in anticancer research. Studies have demonstrated the synthesis of such compounds with potential as anti-inflammatory and anti-cancer agents, indicating their significance in developing new therapeutic agents (Madhavi Gangapuram & K. Redda, 2009).

Exploration in Other Biological Activities

Research on 1,3,4-oxadiazole derivatives and their structural analogs has extended to various biological activities. This includes exploration in antibacterial properties and potential roles in corrosion inhibition, showcasing the compound's versatility in different scientific contexts (P. Ammal, M. Prajila, & A. Joseph, 2018).